4-Chlorobenzyl 4-tert-butylbenzoate

• Molecular Formula: C18H19ClO2
• Molecular Weight: 302.8 g/mol
• IUPAC Name: (4-chlorophenyl)methyl 4-tert-butylbenzoate
• InChI: InChI=1S/C18H19ClO2/c1-18(2,3)15-8-6-14(7-9-15)17(20)21-12-13-4-10-16(19)11-5-13/h4-11H,12H2,1-3H3
• InChI Key: JCJCTUZQOPMNKJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OCC2=CC=C(C=C2)Cl

Description

4-Chlorobenzyl 4-tert-butylbenzoate is an ester derived from 4-chlorobenzyl alcohol and 4-tert-butylbenzoic acid. Its structure comprises a 4-chlorobenzyl group (C₆H₄Cl-CH₂-) esterified to the carboxyl group of 4-tert-butylbenzoic acid. The tert-butyl substituent introduces steric bulk, while the chlorine atom enhances lipophilicity and electronic effects. This compound is typically synthesized via acid-catalyzed esterification, analogous to methods used for related esters like methyl 4-tert-butylbenzoate .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 4-chlorobenzyl 4-tert-butylbenzoate with analogous compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Melting Point (°C)	Key Structural Features
4-Chlorobenzyl 4-tert-butylbenzoate	C₁₈H₁₉ClO₂	302.80	~300 (estimated)	Not reported	Chlorobenzyl group, tert-butyl benzoate
Methyl 4-tert-butylbenzoate	C₁₂H₁₆O₂	192.25	267–269	34–36	Methyl ester, tert-butyl substituent
4-tert-Butylbenzyl chloride	C₁₁H₁₅Cl	182.69	230–232	15–17	Benzyl chloride, tert-butyl substituent
4-Chlorobenzyl chloride	C₇H₆Cl₂	161.03	223	Not reported	Chlorobenzyl chloride, no tert-butyl group

Key Observations :

• Lipophilicity: The chlorine atom in the benzyl group enhances lipophilicity relative to non-halogenated analogs, influencing solubility and biological activity .
• Thermal Stability : Higher molecular weight esters like 4-chlorobenzyl 4-tert-butylbenzoate likely exhibit higher boiling points than methyl or benzyl chloride derivatives .

Research Findings

• Crystallography : Structural studies of related compounds (e.g., 4-chlorobenzyl chloride in ) confirm planar aromatic rings and halogen packing effects, which may extend to the target ester .
• Kinetics : Methyl 4-tert-butylbenzoate synthesis follows pseudo-second-order kinetics ; similar mechanisms may govern 4-chlorobenzyl ester formation.